Cas no 94088-65-0 (Acetic acid,2-[(3-oxopropyl)thio]-, ethyl ester)

• Product Name: Acetic acid,2-[(3-oxopropyl)thio]-, ethyl ester
• CAS No: 94088-65-0
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 814266
• PubChem ID: 3023493
• Update Time: 2025-04-19

Acetic acid,2-[(3-oxopropyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(3-oxopropyl)thio]-, ethyl ester
• ethyl [(3-oxopropyl)thio]acetate
• ethyl 2-(3-oxopropylsulfanyl)acetate
• AKOS012339514
• Ethyl ((3-oxopropyl)thio)acetate
• NS00040012
• 94088-65-0
• EINECS 302-066-9
• DTXSID90240478

• Inchi： 1S/C7H12O3S/c1-2-10-7(9)6-11-5-3-4-8/h4H,2-3,5-6H2,1H3
• InChI Key： JKLATJRPTDVTHX-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)CCC=O

Computed Properties

• Exact Mass: 176.051
• Monoisotopic Mass: 176.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.109
• Boiling Point: 254°Cat760mmHg
• Flash Point: 112.5°C
• Refractive Index: 1.471